BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to N-cyclobutyl-4-
methoxy-2-methylaniline

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

N-cyclobutyl-4-methoxy-2-
Compound Name:
methylaniline

Cat. No.: B12102186

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application
Scientist
Introduction

N-cyclobutyl-4-methoxy-2-methylaniline is a substituted aniline derivative with potential
applications in various fields of chemical and pharmaceutical research. Its molecular structure,
characterized by a cyclobutyl group on the amine, a methoxy group at the para position, and a
methyl group at the ortho position of the aniline ring, suggests its utility as a versatile building
block in organic synthesis. This guide provides a comprehensive overview of its chemical
identity, proposed synthesis, expected properties, and potential applications, offering a valuable
resource for researchers working with novel aniline derivatives.

Chemical Identity and Properties

o |[UPAC Name: N-cyclobutyl-4-methoxy-2-methylaniline[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12102186#bc-rfq
https://www.benchchem.com/product/b12102186/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-cyclobutyl-4-methoxy-2-methylaniline
https://www.benchchem.com/product/b12102186/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-cyclobutyl-4-methoxy-2-methylaniline
https://www.chemscene.com/1339716-37-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12102186?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

CAS Number: 1339716-37-8[1]

Molecular Formula: C12H17NO[1]

Molecular Weight: 191.27 g/mol [1]

Synonyms: This compound is not widely known by any common synonyms.

Predicted Physicochemical Properties

Property Value Source
Topological Polar Surface Area

21.26 A2 ChemScene
(TPSA)
logP 2.96802 ChemScene
Hydrogen Bond Acceptors 2 ChemScene
Hydrogen Bond Donors 1 ChemScene
Rotatable Bonds 3 ChemScene

Synthesis of N-cyclobutyl-4-methoxy-2-
methylaniline

While specific literature detailing the synthesis of N-cyclobutyl-4-methoxy-2-methylaniline is
not readily available, a highly plausible and efficient method is through the reductive amination
of 4-methoxy-2-methylaniline with cyclobutanone. This one-pot reaction is a cornerstone of
amine synthesis in medicinal and organic chemistry.[2][3]

Proposed Synthetic Workflow: Reductive Amination
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Caption: Proposed reductive amination workflow for the synthesis of N-cyclobutyl-4-methoxy-
2-methylaniline.

Detailed Experimental Protocol (Proposed)

This protocol is based on standard reductive amination procedures for anilines.[4]

Materials:

4-methoxy-2-methylaniline

e Cyclobutanone

e Sodium triacetoxyborohydride (NaBH(OAC)3)

e 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

o Glacial Acetic Acid

e Saturated aqueous sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate
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« Silica gel for column chromatography
e Solvents for chromatography (e.g., hexanes, ethyl acetate)
Procedure:

e To a stirred solution of 4-methoxy-2-methylaniline (1.0 equivalent) in DCE (0.1-0.2 M), add
cyclobutanone (1.1 equivalents) followed by a catalytic amount of acetic acid (0.1
equivalents).

« Stir the reaction mixture at room temperature for 1-2 hours to facilitate the formation of the
imine intermediate.

e Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise over 10-15 minutes.

o Continue stirring the reaction at room temperature until the starting material is consumed, as
monitored by Thin Layer Chromatography (TLC). This typically takes 4-24 hours.[4]

e Upon completion, quench the reaction by the slow addition of a saturated aqueous solution
of sodium bicarbonate.

o Separate the organic layer, and extract the aqueous layer with the reaction solvent (e.g.,
DCE).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

» Purify the crude product by silica gel column chromatography to yield N-cyclobutyl-4-
methoxy-2-methylaniline.

Chemical Reactivity and Expected Spectral
Properties

The reactivity of N-cyclobutyl-4-methoxy-2-methylaniline is dictated by its constituent
functional groups. The aniline nitrogen is nucleophilic, though less so than in the primary aniline
precursor due to the steric bulk of the cyclobutyl group. The aromatic ring is activated towards
electrophilic aromatic substitution by the electron-donating methoxy and methyl groups.
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Expected Spectral Data:

While experimental spectra for N-cyclobutyl-4-methoxy-2-methylaniline are not publicly
available, the following are expected characteristic signals:

e 'HNMR:
o Aromatic protons on the substituted benzene ring.
o Asinglet for the methoxy group protons.
o Asinglet for the methyl group protons.
o Signals corresponding to the protons of the cyclobutyl group, likely in the aliphatic region.
o Asignal for the N-H proton of the secondary amine.
e 13C NMR:

o Distinct signals for the carbon atoms of the aromatic ring, with the carbon attached to the
methoxy group being significantly downfield.

o Signals for the methoxy and methyl carbons.
o Signals for the carbons of the cyclobutyl ring.
* IR Spectroscopy:
o An N-H stretching vibration for the secondary amine.
o C-H stretching vibrations for the aromatic and aliphatic components.
o C-N and C-O stretching bands.
o Aromatic C=C stretching vibrations.
e Mass Spectrometry:

o A molecular ion peak corresponding to the molecular weight of 191.27.
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o Fragmentation patterns characteristic of N-alkylanilines.

Potential Applications in Research and
Development

Aniline and its derivatives are fundamental building blocks in the synthesis of a wide array of
compounds, including pharmaceuticals, dyes, and polymers.[5] The introduction of an N-
cyclobutyl group can modulate the physicochemical properties of the parent aniline, potentially
influencing its biological activity, solubility, and metabolic stability.

Potential as a Pharmaceutical Intermediate:

N-alkylanilines are prevalent scaffolds in many pharmaceutical agents.[5] The specific
substitution pattern of N-cyclobutyl-4-methoxy-2-methylaniline makes it a candidate for
investigation in drug discovery programs, particularly in areas where aniline derivatives have
shown promise, such as oncology, cardiovascular diseases, and infectious diseases.[5] The
cyclobutyl moiety can introduce a degree of conformational rigidity and lipophilicity that may be
beneficial for receptor binding.

Role in Materials Science:

Derivatives of 4-methoxy-2-methylaniline are utilized in the development of advanced
polymers, such as triarylamine polymers, which possess valuable charge transport properties
for applications in organic electronics like OLEDs and OFETs.[6] The N-cyclobutyl derivative
could be explored as a monomer or a precursor for such materials, potentially tuning the
electronic and physical properties of the resulting polymers.

Conclusion

N-cyclobutyl-4-methoxy-2-methylaniline is a chemical entity with significant potential as a
building block in organic synthesis, medicinal chemistry, and materials science. While specific
experimental data for this compound is limited in the public domain, its synthesis can be readily
approached through established methods such as reductive amination. The structural features
of this molecule suggest a range of possible applications, warranting further investigation by
the scientific community. This guide provides a foundational understanding of its properties and
potential, serving as a catalyst for future research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12102186/docs#an-in-depth-technical-guide-to-n-
cyclobutyl-4-methoxy-2-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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